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Compound Name:
(R)-Pyrrolidin-3-ylmethanol

hydrochloride

Cat. No.: B582443 Get Quote

An In-Depth Technical Guide to the Safe Handling and Application of (R)-Pyrrolidin-3-
ylmethanol Hydrochloride

This guide provides a comprehensive framework for the safe handling, storage, and use of (R)-
Pyrrolidin-3-ylmethanol hydrochloride (CAS No. 1227157-98-3) in research and

development environments. As a chiral building block, this compound is of significant interest in

medicinal chemistry and drug discovery.[1][2] Adherence to rigorous safety protocols is

paramount to mitigate risks and ensure the integrity of experimental outcomes. This document

is intended for researchers, scientists, and drug development professionals.

Compound Profile and Hazard Identification
(R)-Pyrrolidin-3-ylmethanol hydrochloride is a chiral heterocyclic compound featuring a

pyrrolidine ring.[1] Its hydrochloride salt form generally enhances stability and water solubility

compared to the free base.[1] Understanding its inherent properties is the foundation of a

robust safety protocol.

Physicochemical Properties
A summary of key properties, based on available data for the compound and its enantiomer, is

presented below.[1][3][4]
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Property Value Source

CAS Number 1227157-98-3 [3]

Molecular Formula C₅H₁₂ClNO [3][4]

Molecular Weight 137.61 g/mol [3][4]

Appearance Off-white to pale beige solid [1]

Key Characteristic
Hygroscopic (absorbs moisture

from the air)
[1]

Solubility

Slightly soluble in water; better

solubility in methanol and

DMSO

[1][5]

Storage
Sealed in dry, room

temperature conditions
[3][4]

Hazard Identification and GHS Classification
While a specific Safety Data Sheet (SDS) for the (R)-hydrochloride isomer is not universally

available, data from the parent free base, (Pyrrolidin-3-yl)methanol, provides critical hazard

information as classified under the Globally Harmonized System (GHS).[6] It is prudent to

handle the hydrochloride salt with the assumption of similar or greater hazards until specific

data becomes available.

Hazard Class GHS Classification Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3 (Respiratory)
H335: May cause respiratory

irritation

(Data derived from the parent compound (Pyrrolidin-3-yl)methanol)[6]
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These classifications mandate careful handling to avoid direct contact and inhalation. The

primary risks are irritation to the skin, eyes, and respiratory system.[6]

The Core of Safety: Risk Assessment and the
Hierarchy of Controls
Before any laboratory work commences, a thorough risk assessment is mandatory.[7][8][9] This

process involves identifying hazards, evaluating the risks associated with specific experimental

procedures, and implementing control measures.[7][9]

The Risk Assessment Workflow
A systematic approach to risk assessment ensures all potential hazards are considered and

managed. This workflow is a self-validating system, requiring continuous review and

adaptation.[10]
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Risk Assessment Workflow

Identify Hazards
(Chemical, Process, Equipment)

Evaluate Risks
(Likelihood & Severity)

Analyze Procedure

Implement Controls
(Hierarchy of Controls)

Determine Mitigation Strategy

Develop & Document SOP

Formalize Procedures

Train Personnel

Ensure Competency

Monitor & Review
(Annually or on Change)

Continuous Improvement Cycle

Safe Operation

Re-assess on significant change
(new process, incident)

Click to download full resolution via product page

Caption: A systematic workflow for conducting and maintaining laboratory risk assessments.

Implementing the Hierarchy of Controls
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The most effective safety strategies prioritize eliminating hazards over relying solely on

personal protective equipment (PPE).[9][10] This "Hierarchy of Controls" provides a framework

for selecting the most robust risk mitigation measures.
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Hierarchy of Controls
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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